Cas no 103765-33-9 (2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate)

2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate structure
103765-33-9 structure
Product Name:2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
CAS No:103765-33-9
MF:C9H11NO4S
MW:229.25294137001
MDL:MFCD00159553
CID:135566
PubChem ID:607607
Update Time:2025-08-05

2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
    • 2,4-Thiophenedicarboxylicacid, 5-amino-3-methyl-, 2,4-dimethyl ester
    • 5-Amino-3-methyl-thiophene-2,4-dicarboxylic aciddimethyl ester
    • Dimethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate
    • AKOS B000485
    • AKOS NCG-0060
    • ART-CHEM-BB B000485
    • TIMTEC-BB SBB009175
    • 5-Amino-3-methylthiophene-2,4-dicarboxylic aciddiumethyl
    • 2,4-THIOPHENEDICARBOXYLIC ACID, 5-AMINO-3-METHYL-, DIMETHYL ESTER
    • 2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
    • Dimethyl 5-amino-3-methylthiophene-2 pound not4-dicarboxylate
    • SR-01000044045-1
    • BB 0310161
    • 5-Amino-3-Methyl-Thiophene-2,4-DicarboxylicAcidDimethylEster
    • SR-01000044045
    • FT-0642544
    • MFCD00159553
    • 5-Amino-3-methylthiophene-2,4-dicarboxylic acid dimethyl ester
    • EN300-04799
    • 5-Amino-3-methyl-thiophene-2,4-dicarboxylic acid dimethyl ester
    • Dimethyl5-amino-3-methylthiophene-2,4-dicarboxylate
    • DTXSID80345860
    • J-516719
    • AKOS000103849
    • SCHEMBL3239048
    • Dimethyl 5-amino-3-methyl-2,4-thiophenedicarboxylate #
    • A1878
    • JNLHLSOENLVUIJ-UHFFFAOYSA-N
    • F81499
    • Z56921761
    • BS-4349
    • HMS1698B03
    • F3284-7852
    • Thiophene-2,4-dicarboxylic acid, 5-amino-3-methyl-, dimethyl ester
    • 103765-33-9
    • Dimethyl 5-amino-3-methyl-thiophene-2,4-dicarboxylate
    • 5-Amino-3-methylthiophene-2,4-dicarboxylicaciddimethylester
    • OTAVA-BB BB7020310252
    • BBL007179
    • DB-040484
    • STK346594
    • ALBB-001627
    • MDL： MFCD00159553
    • Inchi： 1S/C9H11NO4S/c1-4-5(8(11)13-2)7(10)15-6(4)9(12)14-3/h10H2,1-3H3
    • InChI Key： JNLHLSOENLVUIJ-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)OC)C(C)=C1C(=O)OC)N

Computed Properties

  • Exact Mass: 229.04100
  • Monoisotopic Mass: 229.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.323
  • Melting Point: 142-143°C
  • Boiling Point: 346.9°Cat760mmHg
  • Flash Point: 163.6°C
  • Refractive Index: 1.574
  • PSA: 106.86000
  • LogP: 1.79310

2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
014021-1g
5-Amino-3-methyl-thiophene-2,4-dicarboxylic acid dimethyl ester
 103765-33-9 99%
1g
 ￡24.00 2022-03-01
Fluorochem
014021-2.5g
5-Amino-3-methyl-thiophene-2,4-dicarboxylic acid dimethyl ester
 103765-33-9 99%
2.5g
 ￡46.00 2022-03-01
Fluorochem
014021-5g
5-Amino-3-methyl-thiophene-2,4-dicarboxylic acid dimethyl ester
 103765-33-9 99%
5g
 ￡85.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
028873-500mg
Dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
 103765-33-9
500mg
 682.0CNY 2021-07-05
TRC
B400238-25mg
Dimethyl 5-Amino-3-methylthiophene-2,4-dicarboxylate
 103765-33-9
25mg
 $ 50.00 2022-06-07
TRC
B400238-50mg
Dimethyl 5-Amino-3-methylthiophene-2,4-dicarboxylate
 103765-33-9
50mg
 $ 65.00 2022-06-07
TRC
B400238-250mg
Dimethyl 5-Amino-3-methylthiophene-2,4-dicarboxylate
 103765-33-9
250mg
 $ 95.00 2022-06-07
Chemenu
CM113676-100g
dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
 103765-33-9 95%
100g
 $642 2021-08-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D849369-250mg
Dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
 103765-33-9 99%
250mg
 188.00 2021-05-17
Matrix Scientific
028873-500mg
Dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
 103765-33-9
500mg
 $42.00 2023-09-06

2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate Related Literature

Related Categories

103765-33-9 (2,4-dimethyl 5-amino-3-methylthiophene-2,4-dicarboxylate) Related Products

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd